Cas no 2877654-98-1 (3-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-6-methylpyridazine)

• Product Name: 3-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-6-methylpyridazine
• CAS No: 2877654-98-1
• MF: C₁₄H₁₅BrClN₅
• MW: 368.659400224686
• CID: 5330394
• PubChem ID: 165434032
• Update Time: 2025-10-22

3-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-6-methylpyridazine
• AKOS040873239
• F6790-0761
• 2877654-98-1
• 3-[4-(5-Bromo-3-chloro-2-pyridinyl)-1-piperazinyl]-6-methylpyridazine

• Inchi： 1S/C14H15BrClN5/c1-10-2-3-13(19-18-10)20-4-6-21(7-5-20)14-12(16)8-11(15)9-17-14/h2-3,8-9H,4-7H2,1H3
• InChI Key： QWATYDDXLVDZHE-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC=C(Br)C=C3Cl)CC2)=NN=C(C)C=C1

Computed Properties

• Exact Mass: 367.01994g/mol
• Monoisotopic Mass: 367.01994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.5±50.0 °C(Predicted)
• pka: 6.30±0.10(Predicted)

Additional information on 3-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-6-methylpyridazine

3-[4-(5-Bromo-3-chloropyridin-2-yl)piperazin-1-yl]-6-methylpyridazine: A Comprehensive Overview

The compound 3-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-6-methylpyridazine, identified by the CAS number 2877654-98-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a pyridazine ring system, a piperazine moiety, and halogen substituents, making it a promising candidate for research in drug discovery, material science, and advanced chemical synthesis.

The structure of this compound is characterized by a pyridazine ring (a six-membered aromatic ring with two nitrogen atoms) substituted at the 3-position with a piperazine group. The piperazine ring is further substituted at its 4-position with a 5-bromo-3-chloropyridine moiety. Additionally, the pyridazine ring bears a methyl group at the 6-position. This combination of functional groups and substituents provides the molecule with unique electronic and steric properties, which are highly desirable in various chemical applications.

Recent studies have highlighted the potential of pyridazine derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the role of pyridazine-based compounds in targeting specific protein kinases, which are critical in various disease pathways, including cancer and inflammatory disorders. The presence of halogen substituents in this compound further enhances its pharmacokinetic properties, such as solubility and bioavailability, making it an attractive candidate for drug development.

In addition to its pharmaceutical applications, this compound has shown promise in the field of material science. The pyridazine ring system is known for its high thermal stability and excellent electron-withdrawing properties, which make it suitable for use in organic electronics and advanced materials. Recent advancements in synthetic methodologies have enabled the precise control of substituent placement on the pyridazine ring, further expanding its potential applications.

The synthesis of 3-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-6-methylpyridazine involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the piperazine ring through reductive amination, followed by substitution reactions to introduce the halogenated pyridine moiety. The final step involves the introduction of the methyl group on the pyridazine ring using palladium-catalyzed cross-coupling reactions. These methods have been optimized to ensure high yields and excellent purity of the final product.

From an environmental standpoint, this compound has been studied for its biodegradability and ecological impact. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, with specific microbial communities showing potential for efficient degradation. However, further research is required to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, 3-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-6-methylpyridazine represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure, combined with recent advances in synthetic methodology and application research, positions it as a valuable tool in both academic and industrial settings. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing science and technology across multiple disciplines.